(2E,4E)-2-(4-chlorophenyl)sulfonyl-5-(4-methoxyphenyl)penta-2,4-dienenitrile

• IUPAC Name: (2E,4E)-2-(4-chlorophenyl)sulfonyl-5-(4-methoxyphenyl)penta-2,4-dienenitrile
• InChI: InChI=1S/C18H14ClNO3S/c1-23-16-9-5-14(6-10-16)3-2-4-18(13-20)24(21,22)17-11-7-15(19)8-12-17/h2-12H,1H3/b3-2+,18-4+
• InChI Key: BIEPCFKTWQJQTO-WSYLNHOOSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC=C(C#N)S(=O)(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C=C(\C#N)/S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H14ClNO3S
• Molecular Weight: 359.8 g/mol

Description

(2E,4E)-2-(4-chlorophenyl)sulfonyl-5-(4-methoxyphenyl)penta-2,4-dienenitrile, otherwise known as 2CSMPD, is a synthetic organic compound that has numerous applications in scientific research. It is an important reagent and catalyst in organic synthesis and can be used as a ligand in coordination chemistry. It also has potential applications in the field of medicine, including as a potential anti-inflammatory agent.

Scientific Research Applications

Proton Exchange Membranes in Fuel Cells

The compound has potential applications in the development of proton exchange membranes for fuel cells. Research indicates that sulfonated poly(arylene ether sulfone) copolymers containing methoxyphenyl groups, which share structural similarities with the specified compound, exhibit high proton conductivities and low methanol permeabilities. These properties are crucial for the efficiency and durability of fuel cells, suggesting that derivatives of the mentioned compound could be beneficial in this domain (Wang et al., 2012).

Nonlinear Optical Materials

Compounds structurally related to (2E,4E)-2-(4-chlorophenyl)sulfonyl-5-(4-methoxyphenyl)penta-2,4-dienenitrile have been studied for their nonlinear optical properties. Bis-chalcone derivatives, which include functional groups similar to those in the target compound, demonstrate significant second-harmonic generation (SHG) efficiencies and third-order nonlinear optical properties. Such materials are valuable for optical limiting applications, indicating that the compound may also possess useful optical properties for applications in photonics and laser technologies (Shettigar et al., 2006).

Organic Synthesis and Medicinal Chemistry

The structural framework of (2E,4E)-2-(4-chlorophenyl)sulfonyl-5-(4-methoxyphenyl)penta-2,4-dienenitrile suggests its utility in organic synthesis, particularly in the synthesis of complex organic molecules and potential medicinal compounds. For instance, similar structures have been employed in the synthesis of formazans with antimicrobial properties, indicating the potential of such compounds in the development of new pharmaceuticals (Sah et al., 2014).

Environmental Remediation

Compounds with sulfonamide and chlorophenyl groups have been investigated for environmental applications, such as the removal of pollutants from water. For example, tertiary amine-functionalized adsorption resins have been developed for the effective removal of benzophenone-4, a common UV-filter in water. Given the structural similarity, derivatives of (2E,4E)-2-(4-chlorophenyl)sulfonyl-5-(4-methoxyphenyl)penta-2,4-dienenitrile could potentially be engineered for similar environmental remediation applications (Zhou et al., 2018).